Cas no 1312305-42-2 (Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate)

Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate is a pyrazole-based heterocyclic compound with a chloropyridine substituent, exhibiting potential utility as an intermediate in agrochemical and pharmaceutical synthesis. Its structural features, including the hydroxymethyl and ester functional groups, enhance reactivity for further derivatization, making it valuable in the development of novel active ingredients. The 3-chloropyridin-2-yl moiety contributes to its binding affinity in target interactions, particularly in pesticidal applications. This compound demonstrates stability under standard storage conditions, ensuring consistent performance in synthetic processes. Its well-defined molecular structure allows for precise modifications, supporting research in crop protection and medicinal chemistry.

Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate structure

1312305-42-2 structure

Product Name:Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate

CAS No:1312305-42-2

MF:C₁₂H₁₂ClN₃O₃

MW:281.694981575012

CID:5140725

PubChem ID:53240402

Update Time:2025-05-28

Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate
- F73279
- 1312305-42-2
- SCHEMBL1980280
- ethyl 2-(3-chloropyridin-2-yl)-5-(hydroxymethyl)pyrazole-3-carboxylate
- Inchi： 1S/C12H12ClN3O3/c1-2-19-12(18)10-6-8(7-17)15-16(10)11-9(13)4-3-5-14-11/h3-6,17H,2,7H2,1H3
- InChI Key： SRSJLFZZULJYEC-UHFFFAOYSA-N
- SMILES： N1(C2=NC=CC=C2Cl)C(C(OCC)=O)=CC(CO)=N1

Computed Properties

Exact Mass: 281.0567189g/mol
Monoisotopic Mass: 281.0567189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 77.2Å²

Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P024I0I-100mg	Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	100mg	$67.00	2023-12-22
1PlusChem	1P024I0I-250mg	Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	250mg	$108.00	2023-12-22
1PlusChem	1P024I0I-1g	Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	1g	$292.00	2023-12-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1828624-100mg	Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	100mg	￥559.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1828624-250mg	Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	250mg	￥969.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1828624-1g	Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate	1312305-42-2	95%	1g	￥2637.00	2024-08-09